3/'-hydroxy-e,e-caroten-3-one

• CAS No.: 140460-59-9
• Product Name: 3/'-hydroxy-e,e-caroten-3-one
• Molecular Formula: C40H54O2
• Molecular Weight: 566.9 g/mol
• IUPAC Name: 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-one
• Standard InChI: InChI=1S/C40H54O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35,37-38,41H,27-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+
• Standard InChIKey: OTHWKRBAHPOBSP-DKLMTRRASA-N
• Isomeric SMILES: CC1=CC(CC(C1/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2C(=CC(=O)CC2(C)C)C)/C)/C)(C)C)O
• SMILES: CC1=CC(CC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CC(=O)CC2(C)C)C)C)C)(C)C)O
• Canonical SMILES: CC1=CC(CC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CC(=O)CC2(C)C)C)C)C)(C)C)O
• Physical Description: Solid
• Description: 3'-hydroxy-e,e-caroten-3-one is a carotenone, an enone and a secondary alcohol.; 3'-Hydroxy-e, e-caroten-3-one belongs to the class of organic compounds known as xanthophylls. These are carotenoids containing an oxygenated carotene backbone. Carotenes are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Xanthophylls arise by oxygenation of the carotene backbone. 3'-Hydroxy-e, e-caroten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 3'-Hydroxy-e, e-caroten-3-one has been detected in multiple biofluids, such as blood and breast milk. Within the cell, 3'-hydroxy-e, e-caroten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 3/'-hydroxy-e,e-caroten-3-one
• PubChem Compound: 14409079
• Last Modified: Nov 11 2021